Hydrogen‑Bond Donor Count and PSA Separate the 1,3-Diol from Rhododendrol in Computational ADME Profiling
The 1,3-diol architecture directly increases the number of hydrogen‑bond donors (HBD) from 2 (rhododendrol) to 3, while simultaneously raising the topological polar surface area (TPSA) from 40.46 Ų (rhododendrol) to 60.69 Ų [1]. These differences place the two compounds in distinct regions of commonly used drug‑likeness plots, predicting lower passive membrane permeability for the diol and altering its suitability for cell‑based versus biochemical assays [2].
| Evidence Dimension | Hydrogen‑bond donors and topological polar surface area (TPSA) |
|---|---|
| Target Compound Data | HBD = 3; TPSA = 60.69 Ų |
| Comparator Or Baseline | Rhododendrol (4-(3-hydroxybutyl)phenol): HBD = 2; TPSA = 40.46 Ų |
| Quantified Difference | ΔHBD = +1 (50% increase); ΔTPSA = +20.23 Ų (50% increase) |
| Conditions | Calculated using Molinspiration and Chemsrc reported values |
Why This Matters
A 50% increase in TPSA and an extra HBD predict a significant drop in passive membrane permeability, making the 1,3-diol less cell‑permeable but potentially more suitable for extracellular target engagement or pro‑drug strategies.
- [1] Molinspiration cheminformatics. Calculated molecular properties (miLogP, TPSA) for 3-(4-hydroxyphenyl)butane-1,3-diol and rhododendrol. https://www.molinspiration.com (accessed 2025). View Source
- [2] Pajouhesh, H. and Lenz, G.R. (2005) 'Medicinal chemical properties of successful central nervous system drugs.' NeuroRx, 2(4), pp. 541–553. doi:10.1602/neurorx.2.4.541. View Source
